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Compound of Interest

3-Hydroxy-4-methoxy-N-
Compound Name:
methylbenzamide

Cat. No.: B14829357

Get Quote

Executive Summary & Risk Profile

3-Hydroxy-4-methoxy-N-methylbenzamide (CAS: 1243280-60-5) is a substituted benzamide
derivative often utilized as a pharmaceutical intermediate or metabolite standard.[1] While

specific toxicological data for this exact isomer is developing, structural analogs (e.g., 4-
methoxy-N-methylbenzamide) consistently exhibit Acute Toxicity (Oral) and Irritant properties
targeting the respiratory tract, eyes, and skin.[1]

Immediate Directive: Treat this compound as a Potent Compound (OEB 3) until definitive
toxicology rules out higher potency. The primary risk vector is inhalation of particulates during
weighing and transfer.

Hazard Identification (GHS Classification via Read-
Across)

e H302: Harmful if swallowed.[2][3][4][5]
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e H315: Causes skin irritation.[3][6][7]
e H319: Causes serious eye irritation.[3][6][7][8][9]
o H335: May cause respiratory irritation.[3][6][7][8][9]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling solid quantities >10 mg. This
system relies on the "Barrier-Redundancy” principle: if one barrier fails (e.g., glove tear), a
secondary barrier (engineering control or second glove) prevents exposure.
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PPE Category

Specification

Operational Logic
(Causality)

Hand Protection

Double Nitrile Gloves (Min.[1]

0.11 mm thickness)

Outer Glove: Sacrificial barrier
against gross
contamination.Inner Glove:
Protects skin during doffing of
the outer glove. Benzamides
can permeate latex; nitrile
provides superior chemical

resistance.

Respiratory

N95 / P100 (Minimum) or
PAPR (If outside hood)

Primary Control: Handling
must occur in a certified Fume
Hood.Secondary Control:
Respirator protects against
turbulent airflow failures or
accidental aerosolization

during static discharge.

Eye Protection

Chemical Safety Goggles
(Indirect Vent)

Safety glasses are insufficient
for powders. Indirect vent
goggles prevent airborne dust
from bypassing the lens and
contacting the conjunctiva
(H319).

Body Protection

Tyvek® Lab Coat (Closed

Front) + Sleeve Covers

Cotton lab coats trap dust in
fibers, creating a secondary
exposure source in
breakrooms. Tyvek sheds
particles and is disposable.
Sleeve covers bridge the gap

between glove and cuff.

Operational Protocol: Safe Handling & Weighing

Objective: Transfer solid compound from stock container to reaction vessel with 0% inhalation

exposure.
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Phase 1: Preparation (The "Clean-to-Dirty" Transition)[1]

o Engineering Check: Verify Fume Hood face velocity is 0.3—0.5 m/s. Ensure the sash is at the
working height.

 Static Elimination: Place an ionizing bar or anti-static gun inside the hood.

o Reasoning: Substituted benzamides are often crystalline and prone to static charge. Static
cling causes "jumping"” of powder, leading to invisible surface contamination.

o Staging: Place waste bag, balance, and solvent inside the hood before opening the vial.

Phase 2: The Weighing Workflow[1]

e Don PPE: Put on inner gloves, Tyvek coat, and outer gloves (taped to sleeves if handling
>19).

e Open Container: Open the vial only inside the hood.
o Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

» Dissolution (Preferred): If possible, dissolve the solid in the transport vessel (e.g., add
DMSO/Methanol) before removing it from the hood.

o Logic: Solutions are significantly harder to aerosolize than dry powders.

o Decontamination: Wipe the exterior of the stock vial with a methanol-dampened Kimwipe
before returning it to storage.

Phase 3: Waste Disposal & Deactivation[1]

o Solid Waste: Dispose of gloves, spatulas, and weigh boats into a Hazardous Solid Waste
drum (Yellow bag/tag).

e Liquid Waste: Benzamides are organic. Dispose in Non-Halogenated Organic Solvent
streams (unless halogenated solvents were used).

o Spill Cleanup: Do not dry sweep. Wet the powder with a low-volatility solvent (e.g., PEG-400
or water) to prevent dust clouds, then wipe up.[1]
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Visualized Workflows
Diagram 1: Safe Handling Logic Flow

This workflow enforces a "Check-Act-Verify" loop to prevent procedural drift.
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Start: Handling Request

Risk Assessment:
Is Quantity > 100mg?

Standard PPE: Enhanced PPE:
Nitrile Gloves + Lab Coat Double Gloves + Tyvek Sleeves
Fume Hood Required Static Control Required

Verify Engineering Controls:
Hood Velocity > 0.3 m/s

Weighing Procedure:
1. lonize (De-static)
2. Transfer
3. Wet Wipe Container

Decontamination:
Wipe surfaces with MeOH

Disposal:
Solid Waste (Yellow)
Liquid Waste (Red)

Process Complete

Click to download full resolution via product page
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Caption: Operational logic flow distinguishing between standard and high-quantity handling
requirements.

Diagram 2: Emergency Spill Response Decision Tree

Immediate actions to take in the event of containment breach.

1. Do NOT Sweep i
(2187 (e G 2. Cover with wet paper towels ST D (REHEEE

. Clean surface with
Spill Detected Soap & Water Report to HSE

q P Absorb with Vermiculite
Solution/Liquid or Chem-Pads

Click to download full resolution via product page

Caption: Decision tree for mitigating powder vs. liquid spills to prevent aerosolization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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